Cas no 73263-40-8 (Pigment Red 53:3)

• Product Name: Pigment Red 53:3
• CAS No: 73263-40-8
• MF: C₃₄H₂₄Cl₂N₄O₈S₂Sr
• MW: 839.23236656189
• CID: 59446
• PubChem ID: 175420
• Update Time: 2025-04-19

Pigment Red 53:3 Chemical and Physical Properties

Names and Identifiers

• Pigment Red 53:3
• C.I. 15585:3
• Strontium bis[2-chloro-5-[(2-hydroxy-1-naphthyl)azo]toluene-4-sulphonate]
• 15585:3
• 5-chloro-2-[(2-hydroxy-1-naphthalenyl)azo]-4-methyl-Benzenesulfonic acid,strontium salt(2:1)
• C.I.Pigment Red 53:3
• P.R.53:3
• Red Lake C (strontium)
• strontium 5-chloro-2-[(2-hydroxy-1-naphthyl)azo]-4-methyl-benzenesulfonate
• strontium;5-chloro-2-[(2-hydroxynaphthalen-1-yl)diazenyl]-4-methylbenzenesulfonate
• Benzenesulfonic acid, 5-chloro-2-(2-(2-hydroxy-1-naphthalenyl)diazenyl)-4-methyl-, strontium salt (2:1)
• 3-Chloro-6-((2-hydroxy-1-naphthalenyl)azo)-4-methylbenzenesulfonic acid, strontium salt (2:1)
• NS00003959
• Benzenesulfonic acid, 5-chloro-2-[(2-hydroxy-1-naphthalenyl)azo]-4-methyl-, strontium salt (2:1)
• EC 277-335-6
• Benzenesulfonic acid, 5-chloro-2-((2-hydroxy-1-naphthalenyl)azo)-4-methyl-, strontium salt (2:1)
• 73263-40-8
• DTXSID40891070
• EINECS 277-335-6
• Strontium bis(2-chloro-5-((2-hydroxy-1-naphthyl)azo)toluene-4-sulphonate)
• Benzenesulfonic acid, 5-chloro-2-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-4-methyl-, strontium salt (2:1)
• 277-335-6
• MRCCXHYDYMQBJW-MAKDUZDQSA-L
• DTXCID701030318
• Benzenesulfonic acid, 5-chloro-2-(2-hydroxy-1-naphthalenyl)azo-4-methyl-, strontium salt (2:1)

• Inchi： 1S/2C17H13ClN2O4S.Sr/c2*1-10-8-14(16(9-13(10)18)25(22,23)24)19-20-17-12-5-3-2-4-11(12)6-7-15(17)21;/h2*2-9,21H,1H3,(H,22,23,24);/q;;+2/p-2/b2*20-19+;
• InChI Key： GIWRCSUZRBTMDC-FFRZOONGSA-L
• SMILES： [Sr+2].ClC1=CC(=C(C=C1C)/N=N/C1C(=CC=C2C=CC=CC2=1)O)S(=O)(=O)[O-].ClC1=CC(=C(C=C1C)/N=N/C1C(=CC=C2C=CC=CC2=1)O)S(=O)(=O)[O-]

Computed Properties

• Exact Mass: 833.95492
• Monoisotopic Mass: 376.028455
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 104

Experimental Properties

• PSA: 204.3
• LogP: 11.81500